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Compound of Interest

Compound Name: Disperse red 56

CAS No.: 12637-13-7

Cat. No.: B1175085

Get Quote

Introduction
Disperse Red 56 is a single azo dye used in the textile industry for coloring polyester and

acetate fibers.[1] Given the widespread use of azo dyes and potential for human exposure,

evaluating their cytotoxic effects is crucial for risk assessment. While direct in vitro cytotoxicity

data for Disperse Red 56 is limited in publicly available literature, this document provides a

comprehensive guide for researchers, scientists, and drug development professionals to

assess its potential toxicity.

This guide leverages data from structurally related azo dyes, such as Disperse Red 1, to infer

potential cytotoxic mechanisms and provide robust experimental protocols for in vitro analysis.

The protocols detailed herein for the MTT and Neutral Red assays are standard methods for

evaluating cell viability and cytotoxicity of xenobiotics.
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Quantitative cytotoxicity data for Disperse Red 56 is not readily available. However, studies on

other disperse dyes, particularly other red azo dyes, provide valuable context for potential

toxicity ranges and susceptible cell lines. The following table summarizes cytotoxicity data for

Disperse Red 1 and Disperse Red 13.
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Note: The presence of a chlorine substituent in Disperse Red 13 was suggested to decrease its

mutagenicity compared to Disperse Red 1.[2] This highlights how small structural differences

can significantly impact cytotoxicity.
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The cytotoxic and genotoxic effects of some azo dyes are attributed to the metabolic reduction

of the azo bond, which can lead to the formation of aromatic amines.[4] These metabolites can

induce oxidative stress and damage DNA. The following diagram illustrates a hypothesized

signaling pathway for cytotoxicity induced by an azo dye like Disperse Red 56.
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Start: Prepare Dye Stock Solution

Cell Culture
(e.g., HepG2, HaCaT)

Seed Cells in 96-well Plates

Treat Cells with a Range of
Dye Concentrations

Incubate for a Defined Period
(e.g., 24, 48, 72 hours)

Perform Cytotoxicity Assay
(e.g., MTT, Neutral Red)

Data Acquisition
(Spectrophotometer)

Data Analysis
(Calculate % Viability, IC50)

End: Report Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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